Cas no 1082511-75-8 (1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine)
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine
- 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine
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- Inchi: 1S/C17H19ClN2O/c18-15-6-4-14(5-7-15)13-21-17-3-1-2-16(12-17)20-10-8-19-9-11-20/h1-7,12,19H,8-11,13H2
- InChI Key: FYQXZZXVHZLCKV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)COC1=CC=CC(=C1)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 301
- XLogP3: 3.5
- Topological Polar Surface Area: 24.5
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14188-1-1 G |
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine |
1082511-75-8 | 95% | 1g |
¥ 2,626.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14188-1-5 G |
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine |
1082511-75-8 | 95% | 5g |
¥ 7,873.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14188-1-10 G |
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine |
1082511-75-8 | 95% | 10g |
¥ 11,675.00 | 2021-05-07 | |
| Enamine | EN300-74006-0.05g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 0.05g |
$600.0 | 2025-03-11 | |
| Enamine | EN300-74006-0.1g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 0.1g |
$628.0 | 2025-03-11 | |
| Enamine | EN300-74006-0.25g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 0.25g |
$657.0 | 2025-03-11 | |
| Enamine | EN300-74006-0.5g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 0.5g |
$685.0 | 2025-03-11 | |
| Enamine | EN300-74006-1.0g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 1.0g |
$714.0 | 2025-03-11 | |
| Enamine | EN300-74006-2.5g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 2.5g |
$1399.0 | 2025-03-11 | |
| Enamine | EN300-74006-5.0g |
1-{3-[(4-chlorophenyl)methoxy]phenyl}piperazine |
1082511-75-8 | 95.0% | 5.0g |
$2070.0 | 2025-03-11 |
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine
Comprehensive Overview of 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine (CAS No. 1082511-75-8)
1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine, with the CAS number 1082511-75-8, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in medicinal chemistry. The presence of a 4-chlorophenyl methoxy group in its structure makes it a unique candidate for exploring interactions with biological targets, particularly in the central nervous system.
In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug development. Researchers are particularly interested in how 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine can be utilized in the synthesis of novel therapeutic agents. Its molecular framework allows for modifications that could enhance binding affinity to specific receptors, making it a valuable tool for studying neurotransmitter systems. This aligns with current trends in precision medicine, where tailored compounds are designed to address complex neurological conditions.
The compound's CAS no 1082511-75-8 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthetic pathways, physicochemical properties, and potential biological activities. For instance, questions like "How is 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine synthesized?" or "What are the applications of piperazine derivatives in drug discovery?" are common in search engines. Addressing these queries, this compound is typically synthesized through multi-step organic reactions, involving the coupling of 3-hydroxyphenylpiperazine with 4-chlorobenzyl chloride under controlled conditions.
Another area of interest is the compound's potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are exploring how 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine might interact with dopamine or serotonin receptors. Preliminary studies suggest that its structure could be optimized to modulate these pathways, offering hope for future therapeutics. This ties into broader discussions about brain health and the need for innovative treatments.
From a technical standpoint, the physicochemical properties of CAS 1082511-75-8 are critical for its application. Its solubility, stability, and bioavailability are frequently analyzed to ensure compatibility with pharmaceutical formulations. Researchers also investigate its metabolic pathways to understand how it behaves in biological systems. These studies are essential for advancing the compound from the lab to clinical trials, a process that aligns with the growing emphasis on translational research.
In summary, 1-[3-[(4-chlorophenyl)methoxy]phenyl]piperazine (CAS no 1082511-75-8) represents a promising area of study in modern chemistry and pharmacology. Its unique structure and potential applications in neurological research make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.
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